10.1039/D3CC04449A | Double-stranded metallo-triangles: from anion-templated nonanuclear to cation-templated tetraicosanuclear dysprosium clusters†

Double-stranded metallo-triangles: from anion-templated nonanuclear to cation-templated tetraicosanuclear dysprosium clusters†

Chemical Communications Pub Date: 2023-10-31 DOI: 10.1039/D3CC04449A

Abstract

Two double-stranded metallo-triangles, Dy₉ and Dy₂₄, with hexaple-C₁₀H₇PO₃²⁻ bridges were constructed, and their magnetic properties were explored. Compared with the field-induced relaxation phenomenon of Dy₉ templated with a chloride anion, Dy₂₄ templated with a sodium cation exhibited zero-field single-molecule-magnet behavior.

Double-stranded metallo-triangles: from anion-templated nonanuclear to cation-templated tetraicosanuclear dysprosium clusters†

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Journal Name：Chemical Communications

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